5-Hydroxy-2-methylpyridine 1-oxide
Cat. No. B1593590
M. Wt: 125.13 g/mol
InChI Key: RFESWJXQFMZDBQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:1][c:2]1[n:3][cH:4][c:5]([OH:8])[cH:6][cH:7]1.[CH3:9][C:10]([OH:11])=[O:12].[OH2:15].[OH:13][OH:14]>>[CH3:1][c:2]1[n+:3]([O-:11])[cH:4][c:5]([OH:8])[cH:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1ccc(O)cn1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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OO
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cc1ccc(O)c[n+]1[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
